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His(Bzl)6,Pro-NHEt9)-LHRH

Cat. No.: B190062 Get Quote

Note: Extensive research for the specific compound (Des-Gly10,D-His2,D-His(Bzl)6,Pro-
NHEt9)-LHRH yielded limited publicly available data regarding its direct application in fish

ovulation induction. The information presented herein is based on the closely related and

widely studied Luteinizing Hormone-Releasing Hormone (LHRH) analog, (Des-Gly10,D-

Ala6,Pro-NHEt9)-LHRH, also known as Alarelin or salmon GnRH analog (sGnRH-a). Due to

their structural and functional similarities as potent GnRH agonists, the mechanism of action

and application protocols are expected to be comparable.

Introduction
(Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH is a potent synthetic agonist of Gonadotropin-Releasing

Hormone (GnRH) used extensively in aquaculture to induce ovulation and spermiation in a

variety of fish species.[1][2] This analog is more resistant to enzymatic degradation than native

GnRH, resulting in a more potent and prolonged effect.[3] It functions by stimulating the

pituitary gland to release gonadotropins, Luteinizing Hormone (LH) and Follicle-Stimulating

Hormone (FSH), which in turn act on the gonads to trigger final oocyte maturation and

ovulation.[3] In some fish species, particularly cyprinids, its efficacy is significantly enhanced

when used in combination with a dopamine antagonist. Dopamine acts as a gonadotropin-

release inhibitory factor in these species, and blocking its action potentiates the stimulatory

effect of the LHRH analog.
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The primary mechanism of action for (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH involves its binding

to GnRH receptors on the surface of pituitary gonadotroph cells.[3] This binding initiates a

downstream signaling cascade that leads to the synthesis and release of LH and FSH.[3]
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Caption: GnRH agonist signaling cascade in pituitary gonadotrophs.

Quantitative Data on Efficacy
The effective dosage of (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH varies depending on the fish

species, its reproductive stage, and environmental factors such as water temperature. The

following table summarizes reported dosages and outcomes for several species.
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Fish
Species

LHRH
Analog
Dosage

Dopamin
e
Antagoni
st (if
used) &
Dosage

Ovulation
Rate (%)

Latency
Period
(hours)

Fecundity
/Fertilizati
on/Hatchi
ng Rate

Referenc
e

Common

Carp

(Cyprinus

carpio)

18-20

µg/kg (in

two doses)

Metoclopra

mide: 8-10

mg/kg (in

two doses)

53-77%

13-18

(after 2nd

dose)

Not

specified
[4]

Grass Carp

(Ctenophar

yngodon

idella)

15 µg/kg
Pimozide:

5 mg/kg
83.3-100%

~7.5 at

25.5°C

Fecundity:

61,070-

156,440

eggs/kg;

Fertilization

: 85.9-

97.9%;

Hatching:

72.7-80.7%

Silver Carp

(Hypophth

almichthys

molitrix)

15 µg/kg
Pimozide:

5 mg/kg
100%

Not

specified

Not

specified

Kalibaus

(Labeo

calbasu)

12 mg/kg

(as

DoM+sGn

RH)

Domperido

ne (DoM)
83.33% 6-8

Fertilization

: 63.83%;

Hatching:

59.66%

[5]

Gattan

(Barbus

xanthopetr

us)

20 µg/kg None 12.5%
Not

specified

Not

specified
[6]
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The following are generalized protocols for the induction of ovulation in fish using (Des-

Gly10,D-Ala6,Pro-NHEt9)-LHRH. It is crucial to optimize these protocols for the specific

species and conditions.

Protocol 1: LHRH Analog Injection
This protocol is suitable for many fish species where a dopamine antagonist is not required.

Materials:

(Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH

Sterile saline solution (0.9% NaCl)

Syringes and needles (appropriate size for the fish)

Anesthetic (e.g., MS-222)

Holding tanks with aeration

Mature broodstock fish

Methodology:

Hormone Preparation:

Prepare a stock solution of the LHRH analog in sterile saline. For example, to prepare a

100 µg/mL stock solution, dissolve 1 mg of the peptide in 10 mL of saline.

Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

On the day of injection, thaw an aliquot and dilute it with sterile saline to the desired final

concentration based on the target dosage and the average weight of the fish.

Fish Selection and Handling:

Select sexually mature female fish with oocytes in the final stages of vitellogenesis.

Oocyte diameter can be checked via cannulation.
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Anesthetize the fish to minimize stress and facilitate handling.

Hormone Administration:

Calculate the required volume of the hormone solution for each fish based on its body

weight and the target dosage (refer to the table above for starting points).

Administer the hormone via intraperitoneal (IP) or intramuscular (IM) injection. IP injection

is generally preferred.

Post-Injection Monitoring:

Return the injected fish to a well-aerated holding tank, separated by sex if natural

spawning is not desired.

Monitor the fish for signs of ovulation, which can be checked by gently stripping the

abdomen.

The latency period to ovulation will vary with species and temperature.

Protocol 2: LHRH Analog and Dopamine Antagonist
Combination
This protocol is often necessary for cyprinids and other species where dopamine inhibits

GnRH-stimulated gonadotropin release.

Materials:

All materials from Protocol 1

Dopamine antagonist (e.g., domperidone, pimozide)

Methodology:

Hormone and Antagonist Preparation:

Prepare the LHRH analog solution as described in Protocol 1.
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Prepare a suspension of the dopamine antagonist in sterile saline. The administration can

be done as a co-injection with the LHRH analog or as a separate injection.

Fish Selection and Handling:

Follow the same procedure as in Protocol 1.

Administration:

Administer the dopamine antagonist and the LHRH analog. Some protocols recommend

administering the antagonist shortly before the LHRH analog.

Both can be given as a single injection if compatible.

Post-Injection Monitoring:

Follow the same procedure as in Protocol 1.
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Caption: A typical experimental workflow for induced spawning in fish.
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Concluding Remarks
The use of LHRH analogs like (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH is a powerful tool for

controlled reproduction in aquaculture and fisheries research. Successful application requires

careful consideration of the specific biology of the target species, appropriate hormone

dosages, and proper handling techniques to minimize stress. While the data for the specifically

requested (Des-Gly10,D-His2,D-His(Bzl)6,Pro-NHEt9)-LHRH is scarce, the information

provided for its close analog serves as a robust starting point for developing effective ovulation

induction protocols. Researchers are encouraged to conduct preliminary trials to optimize

dosages and latency times for their specific conditions.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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